N-[(4-bromo-2-thienyl)methyl]-N-methylbenzamide

• IUPAC Name: N-[(4-bromothiophen-2-yl)methyl]-N-methylbenzamide
• InChI: InChI=1S/C13H12BrNOS/c1-15(8-12-7-11(14)9-17-12)13(16)10-5-3-2-4-6-10/h2-7,9H,8H2,1H3
• InChI Key: ZRRKJUCYKDBDRU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=CS1)Br)C(=O)C2=CC=CC=C2
• Molecular Formula: C13H12BrNOS
• DSSTOX Substance ID: DTXSID901243062
• Molecular Weight: 310.21 g/mol
• CAS RN: 814255-79-3

Description

N-[(4-bromo-2-thienyl)methyl]-N-methylbenzamide is an organic compound belonging to the class of benzamides. It is an important component of many pharmaceuticals and has a wide range of applications in scientific research. This compound is known to be highly reactive and has been used in studies related to the synthesis of other organic compounds, as well as in the development of new drugs.

Mechanism of Action

N-[(4-bromo-2-thienyl)methyl]-N-methylbenzamide has been found to interact with enzymes in a variety of ways. It has been found to inhibit the activity of certain enzymes, as well as to activate the activity of other enzymes. Additionally, this compound has been found to interact with proteins, lipids, and nucleic acids, as well as to interact with other small molecules.
Biochemical and Physiological Effects
N-[(4-bromo-2-thienyl)methyl]-N-methylbenzamide has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, as well as to activate the activity of other enzymes. Additionally, this compound has been found to interact with proteins, lipids, and nucleic acids, as well as to interact with other small molecules.

Advantages and Limitations for Lab Experiments

N-[(4-bromo-2-thienyl)methyl]-N-methylbenzamide has several advantages and limitations for lab experiments. One of the major advantages of this compound is its high reactivity, which makes it suitable for use in a wide range of applications. Additionally, this compound is relatively inexpensive and can be synthesized in a relatively short period of time. However, this compound is also known to be highly toxic and should be handled with caution in the laboratory.

Future Directions

N-[(4-bromo-2-thienyl)methyl]-N-methylbenzamide has a wide range of potential future applications. One potential application is in the development of new drugs. This compound has demonstrated the ability to interact with enzymes and other biomolecules, which could be useful in the development of new drugs that target specific enzymes or other biomolecules. Additionally, this compound could be used to develop new materials, such as polymers, that could be used in a variety of applications. Finally, this compound could be used in the study of enzyme inhibition, as well as in the development of new catalysts.

Synthesis Methods

N-[(4-bromo-2-thienyl)methyl]-N-methylbenzamide can be synthesized by a two-step process. The first step involves the reaction of 4-bromo-2-thienylmethyl bromide with N-methylbenzamide in the presence of a base, such as potassium carbonate, to form the desired product. The second step involves the elimination of the bromide to form the final product.

Scientific Research Applications

N-[(4-bromo-2-thienyl)methyl]-N-methylbenzamide has been used in numerous scientific research applications. It has been used in studies related to the synthesis of other organic compounds, as well as in the development of new drugs. It has also been used in the study of enzyme inhibition, as well as in the development of new catalysts. Additionally, this compound has been used in the study of the properties of polymers, as well as in the development of new materials.